alpha-Guanidinoglutaric acid

• CAS No.: 73477-53-9
• Product Name: alpha-Guanidinoglutaric acid
• Molecular Formula: C6H11N3O4
• Molecular Weight: 189.17 g/mol
• IUPAC Name: (2S)-2-(diaminomethylideneamino)pentanedioic acid
• Standard InChI: InChI=1S/C6H11N3O4/c7-6(8)9-3(5(12)13)1-2-4(10)11/h3H,1-2H2,(H,10,11)(H,12,13)(H4,7,8,9)/t3-/m0/s1
• Standard InChIKey: RHVVRMJOHATSPD-VKHMYHEASA-N
• Isomeric SMILES: C(CC(=O)O)[C@@H](C(=O)O)N=C(N)N
• SMILES: C(CC(=O)O)C(C(=O)O)N=C(N)N
• Canonical SMILES: C(CC(=O)O)C(C(=O)O)N=C(N)N
• Appearance: Solid powder
• Description: Guanidinoglutaric acid is a nitric oxide synthase inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: L-Glutamic acid, N-(aminoiminomethyl)-; Guanidinoglutaric acid
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• PubChem Compound: 135313
• Last Modified: Nov 11 2021